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Compound of Interest |

Compound Name: 2-Methoxypyrimidine
CAS No.: 931-63-5
Cat. No.: B189612
- 7

CAS: 2434-35-7 | Formula: CsHeN20 | Mol. Weight: 110.11 g/mol Physical State: Colorless to
pale yellow liquid | Flash Point: ~32—47°C (Closed Cup)

Executive Technical Summary

2-Methoxypyrimidine is a critical heterocyclic building block extensively utilized in the
synthesis of sulfonamide antibiotics (e.g., Sulfalene) and agrochemical agents. While often
underestimated due to its structural simplicity, it presents a dual-hazard profile: Flammable
Liquid (Category 3) and Specific Target Organ Toxicant (Irritant).

This guide moves beyond standard Safety Data Sheet (SDS) enumeration to provide a
mechanistic understanding of these hazards and a self-validating protocol for safe handling in
drug discovery workflows.

GHS Classification & Mechanistic Basis

The Global Harmonized System (GHS) classification for 2-Methoxypyrimidine is derived from
its physicochemical properties (vapor pressure, flash point) and its reactivity profile
(nucleophilic nitrogen, ether functionality).

Harmonized Hazard Matrix
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Toxicology & Reactivity Insights

o Flammability (The Ether Effect): The methoxy group (-OCHs) significantly increases volatility
compared to the parent pyrimidine. With a flash point between 32°C and 47°C, the vapor-air
mixture can ignite at standard laboratory ambient temperatures if near a heat source (e.g.,
hot plate, static discharge).

« Irritation Pathway: Pyrimidines are electron-deficient rings, but the methoxy substituent is
electron-donating. This increases the basicity of the ring nitrogens slightly, enhancing
interaction with mucosal membranes and skin lipids, leading to the "Irritant” classification [1].

Visualization: Hazard Logic & Decision Tree

The following diagram illustrates the logical flow from physicochemical properties to GHS
classification, ensuring researchers understand the source of the hazard.
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Figure 1: Causal pathway linking 2-Methoxypyrimidine properties to GHS hazard categories.

[1]

Protocol: The "Vapor-Static" Control System

Handling 2-Methoxypyrimidine requires a protocol that addresses both flammability
(static/vapor) and toxicity (contact).[2][3][4][5] Standard "wear gloves" advice is insufficient. The
following is a Self-Validating System designed to fail-safe.

The Protocol

Objective: Prevent vapor accumulation (fire risk) and dermal permeation (irritation risk).[2][4]
e Engineering Control Validation (The Airflow Check):
o Action: Verify Fume Hood face velocity is >0.5 m/s.

o Validation: Use a tissue strip or anemometer. If the strip does not angle inward consistently
(>45°), the hood is compromised. Do not proceed.

o Reasoning: H335 (Respiratory Irritation) requires absolute vapor capture.
o Static Dissipation Setup (The Grounding Check):

o Action: Since H226 indicates flammability, all transfer vessels (especially metallic) must be
grounded.

o Validation: Touch a grounded metal surface (hood sash frame) before touching the reagent
bottle to discharge body static.
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o Reasoning: Low flash point liquids can ignite from static spark energies as low as 0.2 mJ.

» Barrier Integrity (The Double-Glove Method):
o Action: Wear Nitrile (Inner) + Nitrile (Outer).

o Validation: Inspect the outer glove for rippling or swelling (signs of ether permeation) every
15 minutes. If observed, change immediately.

o Reasoning: Small methoxy-heterocycles can permeate thin nitrile. Double gloving
increases breakthrough time from <10 mins to >60 mins [2].

Handling Workflow Diagram
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Figure 2: Operational workflow for safe handling, incorporating static control and barrier
checks.

Emergency Response Specifics

In the event of an incident, generic procedures may fail. Use these specific countermeasures
for 2-Methoxypyrimidine.

e Fire (H226):

o Agent: Carbon Dioxide (COz2) or Dry Chemical. Do NOT use water jet, as it may spread
the immiscible/low-density liquid fire.

o Note: Vapors are heavier than air and may travel to ignition sources.
e Skin Contact (H315):

o Immediate Action: Wash with soap and water.[2][3][4] Do not use organic solvents
(ethanol/acetone) to clean skin, as they will increase the transdermal absorption of the
pyrimidine.

e Eye Contact (H319):

o Flush Duration: Minimum 15 minutes.[3] The basicity of the methoxy-nitrogen system
requires thorough irrigation to restore physiological pH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Sources

e 1. 2-Methylpyrimidine | C5SH6N2 | CID 78748 - PubChem [pubchem.ncbi.nlm.nih.gov]

e 2. aksci.com [aksci.com]

o 3. fishersci.com [fishersci.com]

e 4. aksci.com [aksci.com]

¢ 5. Buy 2-methoxypyridine | Pharmaceutical & Agrochemical Intermediate [chemicalbull.com]
¢ 6. 2-Methoxypyrazine | CSH6N20O | CID 18467 - PubChem [pubchem.ncbi.nim.nih.gov]

e 7. 2-Methoxypyridine | C6H7NO | CID 74201 - PubChem [pubchem.ncbi.nlm.nih.gov]

¢ 8. Substance Information - ECHA [echa.europa.eu]

¢ To cite this document: BenchChem. [Technical Monograph: GHS Hazard Classification &
Handling of 2-Methoxypyrimidine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b189612#ghs-hazard-classification-of-2-
methoxypyrimidine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2026 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b189612?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

